3-(1-(1H-1,2,4-triazole-5-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 3-[1-(1H-1,2,4-triazole-5-carbonyl)piperidin-4-yl]-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C16H16N6O3/c23-14-11-3-1-2-4-12(11)19-16(25)22(14)10-5-7-21(8-6-10)15(24)13-17-9-18-20-13/h1-4,9-10H,5-8H2,(H,19,25)(H,17,18,20)
• InChI Key: DILKWOQZTKUZJR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)C3=CC=CC=C3NC2=O)C(=O)C4=NC=NN4
• Molecular Formula: C16H16N6O3
• Molecular Weight: 340.34 g/mol

Description

3-(1-(1H-1,2,4-triazole-5-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione is a chemical compound with potential applications in scientific research. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities. In

Scientific Research Applications

Antiproliferative Agents

Research has identified derivatives of 4-hetaryl-5-amino-1-aryl-1H-1,2,3-triazoles and 3H-[1,2,3]triazolo[4,5-b]pyridines with potential anticancer activity. These compounds exhibit selective influence on cancer cells, including ovarian and lung cancer lines, with less toxicity towards non-tumor cells. This highlights the scaffold's utility in developing new effective drugs with low side effects for cancer therapy (Pokhodylo et al., 2020).

Synthesis and Functionalization

The preparation and functionalization of quinoline-2,4-dione derivatives, including triazolylmethanols, triazole-4-carbaldehydes, and triazole-4-carboxylic acids, demonstrate the compound's versatility as a chemical intermediate. Such derivatives are crucial in synthesizing novel compounds with potential biological activities, showcasing the importance of these scaffolds in medicinal chemistry (Milićević et al., 2020).

Antimicrobial Evaluation

A novel approach for synthesizing thiazolidinedione–triazole hybrids has been explored, showing significant in vitro antibacterial and antifungal activities. This underscores the potential of triazole-based compounds in developing new antimicrobial agents (Sindhu et al., 2014).

Hypoglycemic Agents

Studies have led to the effective synthesis of compounds with the quinazoline fragment that modify carbohydrate metabolism, indicating their potential as short-acting hypoglycemic agents. This suggests the application of these scaffolds in designing drugs for diabetes management (Martynenko et al., 2019).

Antifungal Agents

The synthesis of novel oxadiazoles bearing triazole and piperidine rings has shown promising antifungal activities. This highlights the compound's utility in addressing fungal infections and the development of new antifungal therapies (Sangshetti & Shinde, 2011).

Inhibitors Against Caspase-3

Research into isatin 1,2,3-triazoles has found potent inhibitors against caspase-3, crucial for understanding the mechanism of apoptosis. This opens up new avenues for therapeutic interventions in diseases where apoptosis plays a key role (Jiang & Hansen, 2011).